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Compound of Interest

Compound Name: GPR61 Inverse agonist 1

Cat. No.: B15605252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, logistical, and operational guidance for

the handling and disposal of GPR61 Inverse Agonist 1 (also referred to as Compound 1). The

information herein is intended to supplement, not replace, your institution's standard safety

protocols and a thorough review of the official Safety Data Sheet (SDS) provided by the

supplier.

Immediate Safety and Handling Precautions
GPR61 Inverse Agonist 1 is a potent, selective, small-molecule sulfonamide-based compound

intended for laboratory research use only.[1] While a specific Safety Data Sheet for this novel

compound is not publicly available, the following precautions are based on best practices for

handling similar research-grade chemical compounds.

Personal Protective Equipment (PPE):
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Equipment Specification Purpose

Eye Protection
ANSI Z87.1 certified safety

glasses or goggles.

Protects against splashes and

airborne particles.

Hand Protection Nitrile or neoprene gloves.

Prevents skin contact. Change

gloves immediately if

contaminated.

Body Protection Laboratory coat.
Protects skin and clothing from

contamination.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area. Use a NIOSH-

approved respirator if handling

large quantities or if dust is

generated.

Prevents inhalation of airborne

particles.

Engineering Controls:

Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when

handling the solid compound or preparing stock solutions.

Hygiene Practices:

Wash hands thoroughly with soap and water after handling.

Do not eat, drink, or smoke in the laboratory.

Remove contaminated clothing and PPE before leaving the laboratory.

Emergency Procedures
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Situation Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention.

Skin Contact

Remove contaminated clothing. Immediately

wash the affected area with soap and water.

Seek medical attention if irritation persists.

Inhalation

Move to fresh air. If breathing is difficult,

administer oxygen. If not breathing, give artificial

respiration. Seek immediate medical attention.

Ingestion

Do not induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Storage and Disposal
Storage:

Form Storage Temperature Duration

Solid Powder -20°C Up to 3 years

In Solvent -80°C Up to 6 months

-20°C Up to 1 month

Store in a tightly sealed container in a dry and well-ventilated place. Avoid repeated freeze-

thaw cycles of solutions.

Disposal Plan:

Dispose of GPR61 Inverse Agonist 1 and any contaminated materials in accordance with all

applicable federal, state, and local regulations for chemical waste.
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Unused Compound: Collect in a designated, labeled, and sealed container for chemical

waste.

Contaminated Materials: Gloves, pipette tips, and other disposable materials that have come

into contact with the compound should be placed in a sealed bag and disposed of as

chemical waste.

Solutions: Collect solvent-based solutions in a designated, labeled, and sealed container for

hazardous waste.

Do not dispose of down the drain or in regular trash.

GPR61 Signaling Pathway and Mechanism of
Inverse Agonism
GPR61 is an orphan G protein-coupled receptor (GPCR) that exhibits constitutive activity,

meaning it signals without the need for a natural ligand.[1][2] It primarily couples to the Gαs

protein, which activates adenylyl cyclase, leading to the production of the second messenger

cyclic AMP (cAMP).[1]

GPR61 Inverse Agonist 1 acts as a negative allosteric modulator. It binds to an intracellular

allosteric site on the GPR61 receptor that overlaps with the Gαs binding site. This binding

sterically hinders the coupling of Gαs to the receptor, thereby inhibiting the constitutive

downstream signaling cascade and reducing cAMP production.[1]
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Constitutive GPR61 Signaling

Inhibition by Inverse Agonist
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Start

1. Culture GPR61-expressing cells
in a 384-well plate.

2. Prepare serial dilutions of
GPR61 Inverse Agonist 1.

3. Add compound dilutions to cells
and incubate (e.g., 30 min at RT).

4. Lyse cells and add HTRF reagents
(cAMP-d2 and anti-cAMP cryptate).

5. Incubate for 1 hour at RT
and read plate on an HTRF-compatible reader.

6. Analyze data to determine
IC50 value.

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15605252?utm_src=pdf-body-img
https://www.benchchem.com/product/b15605252?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. researchgate.net [researchgate.net]

2. Constitutive Activity among Orphan Class-A G Protein Coupled Receptors - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
GPR61 Inverse Agonist 1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15605252#personal-protective-equipment-for-
handling-gpr61-inverse-agonist-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.researchgate.net/figure/Principles-of-the-HTRF-cAMP-Assay-Anti-cAMP-cryptate-and-d2-labeled-cAMP-are-the-two_fig1_331789272
https://pmc.ncbi.nlm.nih.gov/articles/PMC4575141/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4575141/
https://www.benchchem.com/product/b15605252#personal-protective-equipment-for-handling-gpr61-inverse-agonist-1
https://www.benchchem.com/product/b15605252#personal-protective-equipment-for-handling-gpr61-inverse-agonist-1
https://www.benchchem.com/product/b15605252#personal-protective-equipment-for-handling-gpr61-inverse-agonist-1
https://www.benchchem.com/product/b15605252#personal-protective-equipment-for-handling-gpr61-inverse-agonist-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15605252?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

